Cas no 107070-69-9 (1-4-(Dimethylamino)-2-hydroxyphenylethan-1-one)

• Product Name: 1-4-(Dimethylamino)-2-hydroxyphenylethan-1-one
• CAS No: 107070-69-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD11870193
• CID: 127435
• PubChem ID: 13782798
• Update Time: 2025-07-01

1-4-(Dimethylamino)-2-hydroxyphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(dimethylamino)-2-hydroxyphenyl]-
• 4-(Dimethylamino)-2-hydroxyacetophenone
• AKOS017516020
• Z1255387915
• D94897
• AS-76004
• 1-[4-(dimethylamino)-2-hydroxyphenyl]ethan-1-one
• 1-[4-(dimethylamino)-2-hydroxyphenyl]ethanone
• CS-0161833
• EN300-100023
• MFCD11870193
• 107070-69-9
• SCHEMBL144363
• 1-4-(Dimethylamino)-2-hydroxyphenylethan-1-one

• MDL： MFCD11870193
• Inchi： 1S/C10H13NO2/c1-7(12)9-5-4-8(11(2)3)6-10(9)13/h4-6,13H,1-3H3
• InChI Key： PKUCBGNNGAEELT-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)=O)N(C)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(Dimethylamino)-2-hydroxyphenylethan-1-one

1-(4-(Dimethylamino)-2-hydroxyphenyl)ethan-1-one: A Comprehensive Overview

1-(4-(Dimethylamino)-2-hydroxyphenyl)ethan-1-one, also known by its CAS number 107070-69-9, is a compound of significant interest in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a dimethylamino group and a hydroxyl group attached to a phenyl ring, further connected to an ethanone moiety. The presence of these functional groups imparts the molecule with diverse chemical properties, making it a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of 1-(4-(Dimethylamino)-2-hydroxyphenyl)ethan-1-one in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The dimethylamino group is known to enhance the lipophilicity of the molecule, which is crucial for drug absorption and bioavailability. Furthermore, the hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic aromatic substitution and condensation reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis process, which is particularly important for large-scale production.

The physical and chemical properties of 1-(4-(Dimethylamino)-2-hydroxyphenyl)ethan-1-one have been extensively studied. Its solubility in various solvents, melting point, and stability under different conditions are critical factors that influence its application in different industries. For instance, its stability under thermal and oxidative conditions makes it suitable for use in formulations that require prolonged shelf life.

In addition to its chemical applications, this compound has found relevance in material science. Its ability to form stable complexes with metal ions has been explored for potential use in catalysis and sensor technology. Recent research has demonstrated that derivatives of this compound can act as effective ligands in homogeneous catalysis, facilitating reactions such as oxidation and cycloaddition.

The biological activity of 1-(4-(Dimethylamino)-2-hydroxyphenyl)ethan-1-one has also been a focal point of recent investigations. Studies have shown that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug design. However, further research is required to fully understand its mechanism of action and toxicity profile.

In conclusion, 1-(4-(Dimethylamino)-2-hydroxyphenyl)ethan-1-one is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.